Desbutyl Dronedarone-d6 Hydrochloride
Desbutyl Dronedarone-d6 Hydrochloride
Brand Name:
Vulcanchem
CAS No.:
1346598-70-6
VCID:
VC0058886
InChI:
InChI=1S/C27H36N2O5S.ClH/c1-4-6-9-25-26(23-19-21(29-35(3,31)32)12-15-24(23)34-25)27(30)20-10-13-22(14-11-20)33-18-8-17-28-16-7-5-2;/h10-15,19,28-29H,4-9,16-18H2,1-3H3;1H/i8D2,17D2,18D2;
SMILES:
CCCCC1=C(C2=C(O1)C=CC(=C2)NS(=O)(=O)C)C(=O)C3=CC=C(C=C3)OCCCNCCCC.Cl
Molecular Formula:
C27H37ClN2O5S
Molecular Weight:
543.149
Desbutyl Dronedarone-d6 Hydrochloride
CAS No.: 1346598-70-6
Main Products
VCID: VC0058886
Molecular Formula: C27H37ClN2O5S
Molecular Weight: 543.149
| CAS No. | 1346598-70-6 |
|---|---|
| Product Name | Desbutyl Dronedarone-d6 Hydrochloride |
| Molecular Formula | C27H37ClN2O5S |
| Molecular Weight | 543.149 |
| IUPAC Name | N-[2-butyl-3-[4-[3-(butylamino)-1,1,2,2,3,3-hexadeuteriopropoxy]benzoyl]-1-benzofuran-5-yl]methanesulfonamide;hydrochloride |
| Standard InChI | InChI=1S/C27H36N2O5S.ClH/c1-4-6-9-25-26(23-19-21(29-35(3,31)32)12-15-24(23)34-25)27(30)20-10-13-22(14-11-20)33-18-8-17-28-16-7-5-2;/h10-15,19,28-29H,4-9,16-18H2,1-3H3;1H/i8D2,17D2,18D2; |
| Standard InChIKey | ZDXBTJLIQYUYSZ-TWVPJIPGSA-N |
| SMILES | CCCCC1=C(C2=C(O1)C=CC(=C2)NS(=O)(=O)C)C(=O)C3=CC=C(C=C3)OCCCNCCCC.Cl |
| PubChem Compound | 71315591 |
| Last Modified | Dec 19 2021 |
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